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Compound of Interest

Compound Name: Carbazomycin C

Cat. No.: B026056 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of Carbazomycin C, a bioactive bacterial metabolite.

Adherence to these procedures is critical to ensure personnel safety and environmental

protection. This guidance is intended for researchers, scientists, and drug development

professionals actively working with this compound.

Carbazomycin C exhibits a range of biological activities, including antibacterial, antifungal, and

cytotoxic effects.[1][2][3][4] Due to its cytotoxic nature against various cell lines, it must be

handled as a potentially hazardous substance.[1][3] Although a comprehensive safety data

sheet (SDS) with specific disposal instructions is not readily available, the following procedures

are based on established best practices for the disposal of cytotoxic and potentially hazardous

research chemicals.

Quantitative Data Summary
For ease of reference, the key chemical and physical properties of Carbazomycin C are

summarized in the table below.
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Property Value Reference

Molecular Formula C₁₆H₁₇NO₃ [1][3][5]

Molecular Weight 271.316 g/mol [3][5]

Boiling Point 498.4°C at 760 mmHg [5]

Flash Point 255.2°C [5]

Density 1.262 g/cm³ [5]

Solubility Soluble in DMSO [3]

Storage

Short term (days to weeks): 0 -

4°C, dry and dark. Long term

(months to years): -20°C.

[3]

Experimental Protocols: Disposal Procedures
The following step-by-step protocols must be followed for the safe disposal of Carbazomycin
C and associated contaminated materials.

1. Solid Waste Disposal (Pure Compound, Contaminated Labware)

Objective: To safely contain and dispose of solid Carbazomycin C and single-use items that

have come into direct contact with the compound.

Materials:

Clearly labeled, sealable hazardous waste container (e.g., a rigid, leak-proof container

with a screw-on cap).

Personal Protective Equipment (PPE): Nitrile gloves, safety goggles, and a lab coat are

mandatory.

Waste pickup service compliant with local and institutional regulations.

Procedure:
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All solid waste, including unused or expired Carbazomycin C powder, contaminated

weigh boats, pipette tips, and microfuge tubes, must be placed directly into the designated

hazardous waste container.

Do not mix with non-hazardous waste.

Once the container is full, or at the end of the experimental run, securely seal the

container.

Label the container clearly with "Hazardous Waste," "Cytotoxic Chemical Waste," and

"Carbazomycin C."

Arrange for disposal through your institution's environmental health and safety (EHS)

office or a licensed hazardous waste disposal contractor.

2. Liquid Waste Disposal (Solutions containing Carbazomycin C)

Objective: To safely manage and dispose of solutions containing Carbazomycin C.

Materials:

Clearly labeled, leak-proof hazardous waste container for liquid chemical waste.

Personal Protective Equipment (PPE) as listed above.

Procedure:

All solutions containing Carbazomycin C, including stock solutions, experimental media,

and the first rinse of any contaminated glassware, must be collected in a designated liquid

hazardous waste container.

The container should be compatible with the solvent used (e.g., a high-density

polyethylene container for DMSO solutions).

Label the container with "Hazardous Waste," "Cytotoxic Chemical Waste," the solvent

(e.g., "Carbazomycin C in DMSO"), and the approximate concentration.
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Store the sealed container in a secondary containment bin in a well-ventilated area, away

from incompatible materials, until collection by your institution's EHS office or a licensed

contractor.

3. Decontamination of Non-Disposable Items (Glassware, Surfaces)

Objective: To effectively decontaminate reusable items and work surfaces.

Materials:

Appropriate cleaning solvent (e.g., 70% ethanol or a suitable laboratory detergent).

Disposable wipes or paper towels.

Hazardous waste container for contaminated wipes.

Procedure:

After emptying, rinse glassware a minimum of three times with a suitable solvent. The first

rinse must be collected as hazardous liquid waste.[6]

Subsequent rinses can typically be disposed of down the drain with copious amounts of

water, but consult your local EHS guidelines for confirmation.

Wipe down all work surfaces (e.g., fume hood, benchtop) that may have come into contact

with Carbazomycin C with a disposable wipe soaked in a cleaning solvent.

Dispose of all used wipes as solid hazardous waste.

Logical Workflow for Carbazomycin C Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Carbazomycin C and related waste streams.
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Caption: Workflow for the safe disposal of Carbazomycin C waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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